Cas no 40710-26-7 (18-Oxopentacontanoic acid)

• Product Name: 18-Oxopentacontanoic acid
• CAS No: 40710-26-7
• MF: C₅₀H₉₈O₃
• MW: 747.311336994171
• CID: 2667701
• Update Time: 2023-08-06

18-Oxopentacontanoic acid Chemical and Physical Properties

Names and Identifiers

• 18-oxopentacontanoic acid
• Pentacontanoic acid, 18-oxo-
• LTCZOIIRIFOICQ-UHFFFAOYSA-N
• 18-Oxopentacontanoic acid

• Inchi： 1S/C50H98O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-28-31-34-37-40-43-46-49(51)47-44-41-38-35-32-29-26-27-30-33-36-39-42-45-48-50(52)53/h2-48H2,1H3,(H,52,53)
• InChI Key： LTCZOIIRIFOICQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC(=O)O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 53
• Rotatable Bond Count: 48
• Complexity: 703
• XLogP3: 22.4
• Topological Polar Surface Area: 54.4